7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine
Overview
Description
7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine is a chemical compound with the molecular formula C7H4F3N3. It has a molecular weight of 187.12 . It is a solid substance .
Molecular Structure Analysis
The InChI code for 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine is 1S/C7H4F3N3/c8-7(9,10)5-1-3-13-4-2-11-6(13)12-5/h1-4H . This indicates that the molecule contains a trifluoromethyl group (-CF3) attached to the 7th position of an imidazo[1,2-a]pyrimidine core.Physical And Chemical Properties Analysis
7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine is a solid substance . .Scientific Research Applications
1. Corrosion Inhibition
- Application Summary : Imidazo[1,2-a]pyrimidine derivatives, specifically 2,4-diphenylbenzo[4,5]imidazo[1,2-a]pyrimidine (DPIP) and 2-(4-octylphenyl)-4-phenylbenzo[4,5]imidazo[1,2-a]pyrimidine (OPIP), have been studied as effective inhibitors of mild steel corrosion in 1 mol L−1 HCl solution .
- Methods of Application : The inhibitory performance was studied by weight loss at different temperatures, potentiodynamic polarization curves (PDP), electrochemical impedance spectroscopy (EIS), and surface analysis technology .
- Results : The two corrosion inhibitors showed outstanding inhibition performance, with the inhibition efficiency achieving 91.9% for OPIP and 90.5% for DPIP at a concentration of 0.1 mmol L−1 .
2. Antituberculosis Agents
- Application Summary : Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry, including significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
- Methods of Application : The development of these anti-TB compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results : One of the front-runners showed excellent activity against MDR and XDR Mtb strains (MIC 90 range: ≤0.03–0.8 μM), which is better than one of the recently approved anti-TB drugs, pretomanid .
3. Anticancer Agents
- Application Summary : Imidazopyridine derivatives have been evaluated as potential anticancer agents against breast cancer cells .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
4. Antiviral Agents
- Application Summary : Imidazo[1,2-a]pyridine cores have been recognized for their wide range of pharmacological activities, including significant antiviral properties .
- Methods of Application : The development of these antiviral compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results : The specific results or outcomes obtained were not detailed in the source .
5. Antibacterial Agents
- Application Summary : Imidazo[1,2-a]pyridine cores have also been recognized for their antibacterial properties .
- Methods of Application : The development of these antibacterial compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results : The specific results or outcomes obtained were not detailed in the source .
6. Anticancer Agents Against Lung Cancer
- Application Summary : New triazole/isoxazole functionalized 7-(trifluoromethyl) pyrido[2,3-d]pyrimidine derivatives have been tested for their anticancer activity against lung cancer cell lines .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
4. Antiviral Agents
- Application Summary : Imidazo[1,2-a]pyridine cores have been recognized for their wide range of pharmacological activities, including significant antiviral properties .
- Methods of Application : The development of these antiviral compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results : The specific results or outcomes obtained were not detailed in the source .
5. Antibacterial Agents
- Application Summary : Imidazo[1,2-a]pyridine cores have also been recognized for their antibacterial properties .
- Methods of Application : The development of these antibacterial compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results : The specific results or outcomes obtained were not detailed in the source .
6. Anticancer Agents Against Lung Cancer
- Application Summary : New triazole/isoxazole functionalized 7-(trifluoromethyl) pyrido[2,3-d]pyrimidine derivatives have been tested for their anticancer activity against lung cancer cell lines .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
Safety And Hazards
The safety information available indicates that this compound should be handled with care. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, personnel should be evacuated to safe areas and people should be kept away from and upwind of the spill/leak .
Future Directions
While specific future directions for 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine were not found in the search results, there is ongoing research into the development of more potent and efficacious anticancer drugs with pyrimidine scaffold . This suggests that further study and development of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine and related compounds could be a promising area of future research.
properties
IUPAC Name |
7-(trifluoromethyl)imidazo[1,2-a]pyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3N3/c8-7(9,10)5-1-3-13-4-2-11-6(13)12-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBJLQUXRRGKXTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=CN=C2N=C1C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80460461 | |
Record name | 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80460461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine | |
CAS RN |
375857-66-2 | |
Record name | 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=375857-66-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80460461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.